4-[(4-Methylphenyl)sulfonyl]-1-oxa-4-azaspiro[4.5]decane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-[(4-Methylphenyl)sulfonyl]-1-oxa-4-azaspiro[4.5]decane” is a chemical compound with the molecular formula C14H20N2O3S . It has a molecular weight of 296.39 .
Physical And Chemical Properties Analysis
The physical and chemical properties such as melting point, boiling point, and density of “this compound” are not provided in the search results .Scientific Research Applications
Synthesis and Structural Analysis
Studies on related spirocyclic compounds, such as the synthesis and crystal structure of derivatives, highlight the interest in these compounds for their unique chemical properties and potential as scaffolds in drug development. For example, the synthesis of 4-(Dichloroacetyl)-1-oxa-4-azaspiro[4.5]decane reveals insights into the crystal structure, showcasing the cyclohexyl ring adopting a chair conformation, indicative of the chiral nature of these compounds (W. Wen, 2002). Such structural analyses provide a foundation for further modifications and applications in medicinal chemistry.
Synthetic Approaches and Chemical Properties
The diverse synthetic approaches to spiroaminals, including 1-oxa-4-azaspiro[4.5]decane derivatives, are crucial for developing compounds with significant biological activities. These synthetic strategies enable the production of compounds with complex structures that may serve as key intermediates for further chemical transformations or as potential therapeutic agents. The review by M. Sinibaldi and I. Canet (2008) summarizes various strategies for synthesizing these spiroaminals, underlining the novelty and potential applications of their skeletons in chemical synthesis (Sinibaldi & Canet, 2008).
Potential Biological Activities
Research into the antitumor activity of sulfonamide derivatives, such as 4-(aromatic sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones , demonstrates the therapeutic potential of these compounds. Preliminary antiproliferative tests have shown that certain derivatives exhibit significant anticancer activities against various cancer cell lines, such as A549, MDA-MB-231, and HeLa, suggesting their promise as anticancer agents. For instance, a study by Naiguo Xing et al. (2020) found that specific derivatives have greatly improved anticancer activities, highlighting the role of chemical modification in enhancing biological efficacy (Xing et al., 2020).
Safety and Hazards
properties
IUPAC Name |
4-(4-methylphenyl)sulfonyl-1-oxa-4-azaspiro[4.5]decane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO3S/c1-13-5-7-14(8-6-13)20(17,18)16-11-12-19-15(16)9-3-2-4-10-15/h5-8H,2-4,9-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVLNQNMBHBKYQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCOC23CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.